Cas no 61626-90-2 (Phenol, 2-(aminomethyl)-4,6-diiodo-)

Phenol, 2-(aminomethyl)-4,6-diiodo- structure
61626-90-2 structure
Product Name:Phenol, 2-(aminomethyl)-4,6-diiodo-
CAS No:61626-90-2
MF:C7H7I2NO
MW:374.945526361465
CID:1628321
PubChem ID:12657701
Update Time:2025-04-21

Phenol, 2-(aminomethyl)-4,6-diiodo- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-(aminomethyl)-4,6-diiodo-
    • 2-(aminomethyl)-4,6-diiodoPhenol
    • CHEMBL1196141
    • DA-27921
    • 61626-90-2
    • Inchi: 1S/C7H7I2NO/c8-5-1-4(3-10)7(11)6(9)2-5/h1-2,11H,3,10H2
    • InChI Key: BHHJBHFNWNSUOJ-UHFFFAOYSA-N
    • SMILES: IC1=CC(=CC(=C1O)CN)I

Computed Properties

  • Exact Mass: 374.86081
  • Monoisotopic Mass: 374.86171g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.25

Phenol, 2-(aminomethyl)-4,6-diiodo- Related Literature

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd